Cas no 141321-53-1 (tert-Butyl ((2R,3R)-1-hydroxy-3-methylpentan-2-yl)carbamate)
141321-53-1 structure
Product Name:tert-Butyl ((2R,3R)-1-hydroxy-3-methylpentan-2-yl)carbamate
CAS No:141321-53-1
MF:C11H23NO3
MW:217.305223703384
CID:139195
PubChem ID:14237731
Update Time:2025-04-19
tert-Butyl ((2R,3R)-1-hydroxy-3-methylpentan-2-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl ((2R,3R)-1-hydroxy-3-methylpentan-2-yl)carbamate
- Carbamic acid,[1-(hydroxymethyl)-2-methylbutyl]-, 1,1-dimethylethyl ester, [R-(R*,R*)]- (9CI)
- N-T-BOC-D-ISOLEUCINOL
- BOC-D-ISOLEUCINOL
- Boc-L-Ile-ol
- N-(tert-butoxycarbonyl)-L-isoleucinol
- N-Boc-L-isoleucinol
- N-tert-butyloxycarbonyl-L-isoleucinol
- tert-butyl ((2S,3S)-1-hydroxy-3-methylpentan-2-yl)carbamate
- tert-butyl (1S,2S)-1-(hydroxymethyl)-2-methylbutylcarbamate
- Carbamic acid,[1-(hydroxymethyl)-2-methylbutyl]-,1,1-dimethylethyl ester,[r-(r*,r*)]-(9ci)
- AKOS022180325
- Carbamic acid,[1-(hydroxymethyl)-2-methylbutyl]-, 1,1-dimethylethyl ester, [R-(R*,R*)]-(9CI)
- 141321-53-1
- Carbamic acid, [1-(hydroxymethyl)-2-methylbutyl]-, 1,1-dimethylethyl ester, [R-(R*,R*)]- (9CI)
- TERT-BUTYL N-[(2R,3R)-1-HYDROXY-3-METHYLPENTAN-2-YL]CARBAMATE
-
- Inchi: 1S/C11H23NO3/c1-6-8(2)9(7-13)12-10(14)15-11(3,4)5/h8-9,13H,6-7H2,1-5H3,(H,12,14)/t8-,9+/m1/s1
- InChI Key: BPLDQMXXYMKQPW-BDAKNGLRSA-N
- SMILES: O(C(N[C@@H](CO)[C@H](C)CC)=O)C(C)(C)C
Computed Properties
- Exact Mass: 217.16779360g/mol
- Monoisotopic Mass: 217.16779360g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 58.6Ų
Experimental Properties
- Density: 0.984±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 319.3°C at 760 mmHg
- Flash Point: 146.9°C
- Refractive Index: 1.454
- Solubility: Slightly soluble (3.9 g/l) (25 º C),
- PSA: 58.56000
- LogP: 2.30900
tert-Butyl ((2R,3R)-1-hydroxy-3-methylpentan-2-yl)carbamate Related Literature
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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